Cas no 1785553-42-5 (Methyl 4-methoxypiperidine-3-carboxylate)

• Product Name: Methyl 4-methoxypiperidine-3-carboxylate
• CAS No: 1785553-42-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5654573
• PubChem ID: 84766432
• Update Time: 2025-07-18

Methyl 4-methoxypiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxypiperidine-3-carboxylate
• EN300-27732050
• 1785553-42-5
• 3-Piperidinecarboxylic acid, 4-methoxy-, methyl ester
• Methyl 4-methoxypiperidine-3-carboxylate

• Inchi： 1S/C8H15NO3/c1-11-7-3-4-9-5-6(7)8(10)12-2/h6-7,9H,3-5H2,1-2H3
• InChI Key： NUTJYTKNHLDGON-UHFFFAOYSA-N
• SMILES： O(C)C1CCNCC1C(=O)OC

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 227.9±40.0 °C(Predicted)
• pka: 8.66±0.10(Predicted)

Additional information on Methyl 4-methoxypiperidine-3-carboxylate

Comprehensive Guide to Methyl 4-methoxypiperidine-3-carboxylate (CAS No. 1785553-42-5): Properties, Applications, and Industry Insights

Methyl 4-methoxypiperidine-3-carboxylate (CAS No. 1785553-42-5) is a specialized organic compound gaining traction in pharmaceutical and fine chemical research. This ester derivative of piperidine features a methoxy group at the 4-position and a methyl ester at the 3-position, making it a versatile building block for drug discovery. With molecular formula C₈H₁₅NO₃ and molecular weight 173.21 g/mol, its unique structure enables applications in chiral synthesis and bioactive molecule development.

Recent studies highlight the compound's role as a precursor for CNS-targeting agents, aligning with growing interest in neurological disorder treatments. The piperidine scaffold is particularly valuable for designing dopamine receptor modulators and serotonin reuptake inhibitors, addressing trending research areas like neurodegenerative disease therapeutics. Analytical data shows purity typically exceeding 98% by HPLC, with characteristic IR absorption at 1735 cm^-1 (ester C=O stretch) and 1120 cm^-1 (C-O-C ether vibration).

From a synthetic chemistry perspective, Methyl 4-methoxypiperidine-3-carboxylate demonstrates excellent reactivity in N-alkylation reactions and stereoselective transformations. Its hydrogenation compatibility allows for efficient conversion to corresponding alcohols, while the methoxy group provides stability against nucleophilic attack. These properties make it valuable for constructing constrained peptidomimetics – a hot topic in peptide-based drug design.

The compound's physicochemical properties include water solubility of 2.3 g/L at 25°C and logP of 0.89, suggesting good blood-brain barrier permeability potential. Stability studies indicate decomposition temperatures above 180°C, with optimal storage at 2-8°C under inert atmosphere. These characteristics are crucial for researchers developing long-acting formulations – a frequent search term in pharmaceutical development forums.

Industrial applications leverage Methyl 4-methoxypiperidine-3-carboxylate as an intermediate for crop protection agents and flavor/fragrance compounds. The agricultural sector particularly values its structural motif for designing systemic pesticides with improved plant mobility. In material science, the compound serves as a monomer for functional polymer synthesis, contributing to smart material development – another trending research area.

Quality control protocols for CAS No. 1785553-42-5 typically involve GC-MS analysis (characteristic m/z 173 [M⁺]) and chiral HPLC for enantiomeric purity determination. Recent method developments using UHPLC-MS/MS enable detection limits below 0.1 ppm, addressing growing demands for trace analysis in pharmaceutical applications. The compound's regulatory status currently falls under general industrial chemicals in major markets.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) as a functional linker, capitalizing on its coordination sites. This aligns with the booming interest in porous materials for gas storage and catalysis. Computational studies predict favorable binding energies with transition metals, suggesting applications in heterogeneous catalyst design.

For synthetic chemists, key considerations when working with Methyl 4-methoxypiperidine-3-carboxylate include its basicity (pK_a ~8.5) and sensitivity to strong reducing agents. Optimal reaction conditions typically employ aprotic solvents like THF or DMF at temperatures below 80°C. These practical insights respond to frequent search queries about piperidine derivative handling in organic synthesis.

The commercial availability of CAS No. 1785553-42-5 has expanded significantly, with current pricing ranging $120-180/g for research quantities. Supply chain analyses show increasing production in Asia-Pacific regions, reflecting the compound's growing importance in contract research organizations and generic drug development pipelines.

Future perspectives suggest potential applications in PET radiopharmaceuticals through carbon-11 labeling of the methoxy group, an area receiving heightened research attention. The compound's metabolic stability and in vivo distribution profile make it a candidate for diagnostic probe development, particularly for neurological targets.